![molecular formula C19H16ClN3O2 B7558294 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one](/img/structure/B7558294.png)
1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
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Overview
Description
1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one, also known as BZPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZPO belongs to the class of pyrrolidin-2-one derivatives, which have been found to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is not fully understood. However, it is believed that this compound acts on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. This compound has been found to enhance the activity of GABA, which is an inhibitory neurotransmitter, leading to its anxiolytic and sedative effects.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, this compound has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, which makes it suitable for use in various assays. This compound also exhibits excellent thermal stability and mechanical properties, making it a promising candidate for the development of high-performance polymers.
However, there are also some limitations associated with the use of this compound in lab experiments. This compound has not been extensively studied in humans, and its long-term effects are not fully understood. In addition, the exact mechanism of action of this compound is not fully understood, which makes it challenging to develop targeted therapies based on this compound.
Future Directions
There are several future directions for research on 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one. One potential direction is to investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate the potential applications of this compound in the development of high-performance polymers and other materials.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties, as well as excellent thermal stability and mechanical properties. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various fields of science.
Synthesis Methods
The synthesis of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one involves the reaction of 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid with benzylamine in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out under mild conditions and yields this compound as a white solid with a high purity.
Scientific Research Applications
1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been extensively studied for its potential applications in various fields of science. In the field of medicinal chemistry, this compound has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties. This compound has also been investigated as a potential therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
In addition, this compound has been studied for its potential applications in the field of materials science. This compound has been found to exhibit excellent thermal stability and mechanical properties, making it a promising candidate for the development of high-performance polymers.
properties
IUPAC Name |
1-benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2/c20-16-8-4-7-14(9-16)18-21-19(25-22-18)15-10-17(24)23(12-15)11-13-5-2-1-3-6-13/h1-9,15H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVKOFWFWZBKALP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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